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Compound of Interest

Compound Name: Diaminomaleonitrile

Cat. No.: B072808

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides comprehensive safety protocols and
logistical information for Diaminomaleonitrile (DAMN), a versatile building block in organic
synthesis. Adherence to these guidelines is crucial for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Diaminomaleonitrile is classified as harmful if swallowed, in contact with skin, or if inhaled.[1]
[2] It is also known to be a skin and eye irritant.[3] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory to prevent exposure. The following table summarizes
the required PPE for handling Diaminomaleonitrile.
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Protection Type Specific Recommendations Regulatory Standards

) ) OSHA's eye and face
Wear appropriate protective ) i )
protection regulations in 29
CFR 1910.133 or European

Standard EN166.[2][4]

Eye/Face Protection eyeglasses or chemical safety

goggles.

Wear appropriate protective
gloves and clothing to prevent
Skin Protection skin exposure. Immediately -

change contaminated clothing.

[11(21(4]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if )
o Follow OSHA respirator
exposure limits are exceeded ] ]
regulations in 29 CFR
1910.134 or European

Standard EN 149.[2][4]

Respiratory Protection or if irritation or other
symptoms are experienced. A
dust mask is recommended
when handling the powder
form.[1][2][4][5]

Note on Glove Selection: Specific breakthrough time data for Diaminomaleonitrile with
common glove materials like nitrile or neoprene is not readily available. Therefore, it is
recommended to use gloves with broad chemical resistance and to replace them immediately
following any direct contact with the substance.

Exposure Limits and Physical Properties

While specific Permissible Exposure Limits (PEL) from OSHA or Recommended Exposure
Limits (REL) from NIOSH for Diaminomaleonitrile have not been established, a NIOSH
Immediately Dangerous to Life or Health (IDLH) value has been identified.[1][2]
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Parameter Value Reference
NIOSH IDLH 25 mg/m3 [6][71[8]
Molecular Formula CaHaNa4 [2][4]
Molecular Weight 108.1 g/mol [2][4]
Appearance Brown crystalline powder [718]
Melting Point 178-179 °C [51[7]
Solubility 5 g/L in water (25 °C) [718]

- Light sensitive. Sensitive to
Stability _ [21[71[8]
prolonged exposure to air.

Operational Plan for Safe Handling

A systematic approach is essential when working with Diaminomaleonitrile. The following
workflow outlines the key steps from preparation to disposal.
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Safe Handling Workflow for Diaminomaleonitrile

Preparation

Review Safety Data Sheet (SDS)|

Don Appropriate PPE

Ensure proper ventilation (Fume Hood)

Proceed to handling

Handling & Experimentat’on

4

Weigh and handle solid in a fume hood \\

Avoid dust formation

|Keep away from incompatible materials (strong oxidizing agents, acids)|

fter experiment

\\LVaste Disposal

Spill & Emergency

Evacuate area in case of large spill|

¥

Collect all waste (solid & contaminated materials)

Dampen solid spill with alcohol before cleanup

;

Label waste container clearly

| JE—

|Dispose of as hazardous waste via licensed service|

:

Follow all local, state, and federal regulations

/

Collect waste in a sealed container

Click to download full resolution via product page

Safe Handling Workflow Diagram

© 2025 BenchChem. All rights reserved.

4/9

Tech Support


https://www.benchchem.com/product/b072808?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route First Aid Measures

Do NOT induce vomiting. Call a physician or

Ingestion ) ) )
poison control center immediately.[2][4]
Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Seek immediate medical

attention.[1][2][4]

Wash off immediately with plenty of water for at
least 15 minutes. Remove contaminated

Skin Contact _ _ _ _ _
clothing. Seek immediate medical attention.[1]

[2]

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek
medical advice.[1][2][4]

In case of a fire, use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant
foam.[2][4] Firefighters should wear self-contained breathing apparatus and full protective gear.

[2][4]
Disposal Plan

All waste containing Diaminomaleonitrile must be treated as hazardous waste.

e Collection: Collect all solid waste and any contaminated materials (e.g., gloves, absorbent
paper) in a designated, sealed, and clearly labeled hazardous waste container.[1]

o Storage: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials.

» Disposal: Arrange for disposal by a licensed professional waste disposal service. Do not
dispose of down the drain or in regular trash.[1][9]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC172700250&productDescription=DIAMINOMALEONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172700250&countryCode=US&lang
https://www.sigmaaldrich.com/HK/en/sds/aldrich/163880?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC172700250&productDescription=DIAMINOMALEONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172700250&countryCode=US&lang
https://www.sigmaaldrich.com/HK/en/sds/aldrich/163880?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC172700250&productDescription=DIAMINOMALEONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/163880?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC172700250&productDescription=DIAMINOMALEONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172700250&countryCode=US&lang
https://www.fishersci.com/store/msds?partNumber=AC172700250&productDescription=DIAMINOMALEONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172700250&countryCode=US&lang
https://www.fishersci.com/store/msds?partNumber=AC172700250&productDescription=DIAMINOMALEONITRILE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC172700250&countryCode=US&lang
https://www.benchchem.com/product/b072808?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/en/sds/aldrich/163880?userType=undefined
https://www.sigmaaldrich.com/HK/en/sds/aldrich/163880?userType=undefined
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Aminomalononitrile.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Regulations: Adhere strictly to all local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[1][2]

Experimental Protocols

The following are examples of experimental procedures involving Diaminomaleonitrile. These

should only be performed by trained professionals in a suitable laboratory setting.

This protocol outlines the synthesis of a representative [Ni(DAMN)z] complex.

Materials:

Diaminomaleonitrile (DAMN)

Nickel(ll) chloride hexahydrate (NiClz:6H20)

Ethanol

Standard glassware for synthesis (e.g., round-bottom flask, beaker)

Stirring apparatus

Procedure:

In a round-bottom flask, dissolve a specific amount of Diaminomaleonitrile in ethanol.

In a separate beaker, dissolve a stoichiometric amount of nickel(ll) chloride hexahydrate in
ethanol.

Slowly add the nickel(ll) chloride solution to the Diaminomaleonitrile solution while stirring
continuously. A colored precipitate of the [Ni(DAMN)z] complex will form immediately.

Continue to stir the reaction mixture at room temperature for several hours to ensure the
reaction goes to completion.

Filter the precipitate and wash it with ethanol.

Dry the resulting complex in a desiccator.
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This protocol details the use of a palladium-DAMN complex as a catalyst in a Suzuki cross-
coupling reaction.

Materials:

Aryl halide

e Arylboronic acid

e Base

o Palladium-DAMN catalyst

e Appropriate solvent mixture

e Schlenk flask

o Standard glassware for extraction and workup
 Stirring and heating apparatus

Procedure:

e To a Schlenk flask, add the aryl halide, arylboronic acid, base, and the palladium-DAMN
catalyst under an inert atmosphere (e.g., argon or nitrogen).

e Add the solvent mixture to the flask.

» Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.
e Monitor the progress of the reaction using a suitable technique (e.g., TLC or GC).

e Once the reaction is complete, cool the mixture to room temperature.

o Extract the product with an organic solvent (e.g., ethyl acetate).

e Dry the organic layer over anhydrous sodium sulfate and concentrate it under reduced
pressure to obtain the crude product, which can then be purified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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